Cas no 866144-26-5 (3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide)

• Product Name: 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide
• CAS No: 866144-26-5
• MF: C₁₇H₁₅Cl₃N₂O₂
• MW: 385.672201395035
• CID: 6783091
• PubChem ID: 1489367
• Update Time: 2025-05-19

3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-[5-chloro-2-(morpholin-4-yl)phenyl]benzamide
• 9R-1205
• 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide
• AKOS005104121
• 3,4-dichloro-N-(5-chloro-2-morpholin-4-ylphenyl)benzamide
• 866144-26-5

• Inchi： 1S/C17H15Cl3N2O2/c18-12-2-4-16(22-5-7-24-8-6-22)15(10-12)21-17(23)11-1-3-13(19)14(20)9-11/h1-4,9-10H,5-8H2,(H,21,23)
• InChI Key： SHXHLUASDKTVGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(C1C=CC(=C(C=1)Cl)Cl)=O)N1CCOCC1

Computed Properties

• Exact Mass: 384.019911g/mol
• Monoisotopic Mass: 384.019911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide

Introduction to 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide (CAS No. 866144-26-5)

3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 866144-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzenecarboxamides, a structural motif widely recognized for its utility in medicinal chemistry due to its ability to modulate biological pathways effectively. The presence of multiple chlorine atoms and a morpholine substituent in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, and an amide functional group linked to a phenyl ring that is further modified with a 5-chloro-2-morpholinophenyl moiety. This complex arrangement not only contributes to the compound's distinct chemical identity but also influences its interactions with biological targets. The electron-withdrawing nature of the chlorine atoms enhances the electrophilicity of the benzene ring, while the morpholine group introduces hydrogen bonding capabilities, which are crucial for binding affinity in protein-ligand interactions.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the inherent properties of benzenecarboxamides. The specific substitution pattern of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide makes it an intriguing subject for studying its potential applications in various therapeutic domains. For instance, research has suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. The structural features present in this molecule allow it to engage with biological systems in multiple ways, which is a key consideration in rational drug design.

One of the most compelling aspects of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide is its versatility as a scaffold for derivative synthesis. Chemists have utilized this compound as a precursor to develop libraries of analogs with tailored pharmacological profiles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of these derivatives. This approach has been particularly valuable in identifying lead compounds for further optimization through structure-activity relationship (SAR) studies. The ability to systematically modify the structure of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide underscores its importance as a building block in medicinal chemistry.

The synthesis of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the sophistication of modern chemical synthesis techniques. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive pharmacological evaluations.

From a computational chemistry perspective, 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, aiding in the design of more effective derivatives. Additionally, virtual screening techniques have been used to identify potential binding sites on target proteins, which can guide experimental efforts in optimizing drug-like properties. These computational approaches are integral to modern drug discovery pipelines and have significantly accelerated the process of identifying promising candidates.

Preclinical studies have begun to explore the pharmacological potential of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide in various disease models. Initial findings suggest that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Furthermore, its ability to interact with enzymes such as cytochrome P450 may provide insights into its metabolic fate and potential drug-drug interactions. These early studies underscore the importance of 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide as a pharmacological probe for understanding disease mechanisms and developing new therapeutic strategies.

The future direction of research on 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide lies in expanding its applications across different therapeutic areas. Investigating its role in neurological disorders, cancer biology, and infectious diseases could uncover novel treatment modalities. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like 3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide will serve as valuable tools for exploring new frontiers in medicine.

In conclusion,3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide (CAS No. 866144-26-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a scaffold for drug development highlights the importance of innovative chemical synthesis and computational methods in discovering new therapeutic agents. As ongoing studies continue to reveal its potential applications,3,4-dichloro-N-(5-chloro-2-morpholinophenyl)benzenecarboxamide is poised to make substantial contributions to future medical breakthroughs.